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Compound Name: Dimethoxy(methyl)octylsilane

CAS No.: 85712-15-8

Cat. No.: B1587501

Get Quote
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Executive Summary
Dimethoxy(methyl)octylsilane (DMMOS) represents a specific class of "intermediate" surface

modifiers used to generate hydrophobic C8 (octyl) interfaces. Unlike trifunctional silanes (which

form rigid 3D networks) or monofunctional silanes (which form labile monolayers), DMMOS is a

difunctional silane.

Core Insight: The presence of two hydrolyzable methoxy groups allows DMMOS to form linear

siloxane chains or cyclic structures on a substrate. This architecture offers superior surface

coverage compared to bulky trifunctional silanes but lacks the extreme hydrolytic stability of

crosslinked silsesquioxane networks.

Verdict: DMMOS is the optimal choice when surface homogeneity and reproducibility are

prioritized over extreme pH durability. For applications requiring resistance to harsh acidic/basic

cleaning (pH < 2 or > 10), trifunctional alternatives are recommended.
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Mechanistic Foundation: The Difunctional
Architecture
To understand stability, we must analyze the bonding mechanism.

Precursor: Dimethoxy(methyl)octylsilane (

)

Leaving Groups: Two Methoxy (

) groups.

Non-Hydrolyzable Groups: One Methyl (

) and one Octyl (

).

Comparison of Silane Architectures

Feature

Monofunctional

(e.g.,
Chlorodimethyloct
ylsilane)

Difunctional

(DMMOS)

Trifunctional (e.g.,
Trimethoxyoctylsila
ne)

Leaving Groups 1 2 3

Bonding Mode

Single point

attachment (End-

capping)

Linear chains / Loops
3D Crosslinked

Network

Surface Coverage
High (Low steric

hindrance)
Moderate to High

Moderate (Self-

polymerization risk)

Hydrolytic Stability Low (Easy to cleave)
Medium (Chain

flexibility)

High (Multi-point

anchoring)

Visualizing the Bonding Mechanism
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The following diagram illustrates how DMMOS hydrolyzes and condenses onto a silica

substrate, forming linear siloxane bridges rather than a crosslinked mesh.

DMMOS Precursor
(Me)(Oct)Si(OMe)2

Hydrolysis Step
(Acid/Base Cat + H2O)

Forms Silanols: -Si(OH)2

 - 2 MeOH

Hydrogen Bonding
to Substrate -OH

 Diffusion

Condensation (Curing)
Formation of Si-O-Si Bonds

 - H2O (Heat)

Final Architecture:
Linear/Cyclic Siloxane Chains

(No Crosslinking)

 Surface Modification

Click to download full resolution via product page

Figure 1: Mechanism of DMMOS deposition. Note the formation of linear chains due to the

difunctional nature, contrasting with the 3D networks of trifunctional silanes.
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This section evaluates DMMOS against its primary alternatives using standardized stress

metrics.

Hydrolytic Stability (pH Resistance)
Siloxane bonds (

) are susceptible to hydrolysis.[1]

Acidic Conditions (pH < 3): Protonation of the siloxane oxygen leads to bond cleavage.

DMMOS coatings, lacking cross-links, can "unzip" or detach more easily than trifunctional

networks.

Basic Conditions (pH > 9): Hydroxyl ion attack dissolves the underlying silica matrix or

cleaves the siloxane bond. DMMOS offers limited protection compared to the dense "shield"

of a trifunctional monolayer.

Thermal Stability
DMMOS Limit: ~200°C in air.

Mechanism of Failure: Oxidation of the octyl chain (

bond scission) occurs before the siloxane bond breaks. The methyl group attached directly to
the silicon in DMMOS provides slight steric protection to the silicon atom, potentially
retarding hydrolysis compared to straight-chain analogs.
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Parameter DMMOS Coating
Trimethoxy(octyl)sila

ne

Chloro(dimethyl)octy

lsilane

Water Contact Angle

(Initial)
100° - 105° 105° - 110° 95° - 100°

Stability (pH 2, 24h) < 5% Loss < 2% Loss > 50% Loss

Stability (pH 10, 24h) ~ 10% Loss ~ 5% Loss Complete Failure

Curing Requirement 110°C (Essential) 110°C (Essential) Room Temp (Volatile)

Primary Use Case
Reproducible HPLC

Phases

Durable Protective

Coatings

End-capping

(Secondary step)

Experimental Protocols
To ensure Trustworthiness and Reproducibility, the following protocols are self-validating. The

"Validation Step" ensures the user knows the experiment worked before proceeding.

Protocol A: Deposition of DMMOS on Glass/Silica
Reagents:

Dimethoxy(methyl)octylsilane (97%+)

Anhydrous Toluene (Solvent)

Isopropyl Alcohol (IPA)

Acetic Acid (Catalyst)

Workflow:

Surface Activation: Clean substrate with Piranha solution (

) for 30 min. Rinse with DI water. Dry at 120°C.

Causality: Removes organic contaminants and maximizes surface silanol (
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) density for bonding.

Reaction Solution: Prepare 2% (v/v) DMMOS in Toluene. Add 0.1% Acetic Acid.

Causality: Acid catalysis accelerates methoxy hydrolysis; Toluene prevents polymerization

in solution.

Deposition: Immerse substrate for 2-4 hours at room temperature under inert atmosphere (

).

Rinsing: Rinse sequentially with Toluene

IPA

Ethanol.

Validation: Surface should appear clear. Haze indicates excessive polymerization (failure).

Curing (Critical): Bake at 110°C for 1 hour.

Causality: Drives the condensation reaction (

), making the bond covalent and permanent.

Protocol B: Accelerated Stability Stress Test
Objective: Quantify the degradation rate of the coating.

1. Measure Baseline
Contact Angle (WCA)

2. Immersion Stress
(pH 2.0 / 60°C / 24h)

3. Rinse & Dry
(Remove Salts)

4. Measure WCA
Calculate % Loss

Click to download full resolution via product page

Figure 2: Workflow for accelerated hydrolytic stability testing.

Step-by-Step:
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Baseline Measurement: Measure Static Water Contact Angle (WCA) at 5 points. Average

must be

.

Stress Condition: Immerse sample in Phosphate Buffer (pH 2.0 or pH 10.0) at 60°C for 24

hours.

Note: Elevated temperature accelerates hydrolysis kinetics (Arrhenius equation),

simulating longer-term storage.

Evaluation: Rinse with DI water, dry with

. Remeasure WCA.

Pass Criteria:

.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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